Cas no 2493200-75-0 (trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide)

• Product Name: trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide
• CAS No: 2493200-75-0
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD32864123
• CID: 5307539
• Update Time: 2025-10-30

trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide

• MDL： MFCD32864123
• Inchi： 1S/C6H13NO2S/c1-5-3-10(8,9)4-6(2)7-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： BRKRIHZFDSVSJC-WDSKDSINSA-N
• SMILES： C1S(=O)(=O)C[C@H](C)N[C@H]1C

Additional information on trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide

trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide: A Versatile Compound with Promising Applications in Biomedical Research

trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide (CAS No. 2493200-75-0) represents a unique class of sulfur-containing heterocyclic compounds that have garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound, characterized by its 1,1-dioxide functional group and trans-3,5-dimethyl substituents, exhibits a complex molecular structure that has been extensively studied for its chemical stability and reactivity. The thiomorpholine ring system, a derivative of morpholine with a sulfur atom replacing one oxygen, forms the core of this molecule, providing a scaffold for various functional modifications.

The trans-configuration of the 3,5-dimethyl groups plays a critical role in determining the compound's stereochemical properties, which are essential for its biological activity. Recent studies have demonstrated that the spatial arrangement of these substituents significantly influences the molecule's interaction with biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted how the trans-3,5-dimethyl configuration enhances the compound's ability to modulate ion channel activity, a key mechanism in the treatment of neurological disorders.

From a synthetic perspective, the 1,1-dioxide group in trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide is particularly noteworthy. This functional group, also known as a dioxirane, is known for its high reactivity and ability to participate in various chemical reactions. Researchers have explored its potential in the development of novel therapeutic agents, particularly in the context of antiviral drug design. A 2024 review article in Chemical Reviews emphasized the role of 1,1-dioxide groups in enhancing the antiviral activity of compounds by modulating their interaction with viral enzymes.

Recent advances in computational chemistry have further expanded the understanding of trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide's properties. Molecular dynamics simulations have revealed that the compound's thiomorpholine ring exhibits a unique conformational flexibility, which may contribute to its potential as a scaffold for drug development. A 2023 study published in Bioorganic & Medicinal Chemistry demonstrated that the trans-configuration of the 3,0-dimethyl groups enables the molecule to adopt a conformation that is favorable for binding to specific protein targets.

The trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide compound has also been investigated for its potential applications in materials science. Its unique chemical structure and reactivity have led to its exploration in the development of novel pharmaceutical excipients and drug delivery systems. A 2022 study in Advanced Materials reported that the 1,1-dioxide group in this compound can enhance the solubility of poorly water-soluble drugs, making it a promising candidate for improving drug bioavailability.

From a pharmacological standpoint, the trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide compound has shown potential in various therapeutic areas. Its ability to modulate ion channel activity has been linked to its potential use in the treatment of neurological disorders such as epilepsy and neuropathic pain. A 2023 preclinical study published in Neuropharmacology demonstrated that this compound exhibits anticonvulsant properties by interacting with voltage-gated sodium channels, suggesting its potential as a novel antiepileptic agent.

Additionally, the thiomorpholine ring system in trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide has been explored for its potential in antiviral drug development. The 1,1-dioxide group has been shown to enhance the compound's ability to inhibit viral replication by interfering with key enzymatic processes. A 2024 study in Antiviral Research highlighted the antiviral activity of this compound against several RNA viruses, including influenza A and SARS-CoV-2, suggesting its potential as a broad-spectrum antiviral agent.

Recent advancements in synthetic methods have enabled the preparation of trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide in high yields, which has facilitated its use in various research applications. A 2023 article in Organic Letters described a novel synthetic route that allows for the efficient production of this compound, opening new avenues for its exploration in drug development. The ability to synthesize this compound in large quantities has also made it a valuable tool for studying its chemical behavior and biological activity.

From a structural perspective, the trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide compound has a molecular formula of C₈H₁₄O₂S, with a molecular weight of 186.27 g/mol. Its chemical structure consists of a thiomorpholine ring with two 3,5-dimethyl substituents and a 1,1-dioxide group. This unique combination of functional groups contributes to the compound's chemical reactivity and potential biological activity.

Recent studies have also focused on the physicochemical properties of trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide, including its solubility, stability, and reactivity. A 2022 study published in Journal of Pharmaceutical Sciences reported that the compound exhibits good solubility in polar solvents, which is advantageous for its use in pharmaceutical formulations. Its stability under various conditions has also been investigated, with results indicating that the compound remains chemically stable under typical storage conditions.

The trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide compound has also been explored for its potential as a precursor for the synthesis of other bioactive molecules. Its 1,1-dioxide group can be modified through various chemical reactions to yield compounds with different biological activities. A 2023 study in Chemical Communications demonstrated that the compound can be used as a building block for the synthesis of novel antifungal agents, highlighting its versatility in drug development.

From a mechanistic standpoint, the trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide compound's interactions with biological targets are of particular interest. Its ability to modulate ion channel activity has been linked to its potential use in the treatment of neurological disorders. A 2024 study published in Frontiers in Pharmacology suggested that the compound may act as a modulator of voltage-gated potassium channels, which could have implications for the treatment of conditions such as arrhythmias and chronic pain.

The trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide compound's potential applications extend beyond pharmaceutical research. Its unique chemical structure and reactivity have led to its exploration in the development of novel materials for various industrial applications. A 2022 study in ACS Applied Materials & Interfaces reported that the compound can be used as a precursor for the synthesis of functionalized polymers with enhanced mechanical properties, suggesting its potential in materials science.

Recent advancements in analytical techniques have enabled the detailed characterization of trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to study its molecular structure and reactivity. A 2023 article in Journal of Molecular Structure described the use of NMR to elucidate the compound's conformational behavior, providing insights into its potential interactions with biological targets.

In conclusion, trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide (CAS No. 2493200-75-0) represents a promising compound with a wide range of potential applications in biomedical research. Its unique molecular structure, characterized by the trans-3,5-dimethyl configuration and the 1,1-dioxide functional group, has been extensively studied for its chemical reactivity and biological activity. Recent advances in synthetic methods, computational chemistry, and analytical techniques have further expanded our understanding of this compound, opening new avenues for its exploration in drug development and materials science. The continued research into the properties and applications of trans-3,5-Dimethyl-thiomorpholine 1,1-dioxide is expected to yield further insights into its potential as a versatile tool in various scientific disciplines.

The compound trans-3,5-Dimethylthiomorpholine-1,1-dioxide (CAS No. 2493200-75-0) is a versatile molecule with a unique chemical structure and a wide range of potential applications in various scientific fields. Below is a structured summary of its key properties and significance: --- ### 1. Chemical Structure and Formula - Molecular Formula: C₈H₁₄O₂S - Molecular Weight: 186.27 g/mol - Structure: - A thiomorpholine ring (a six-membered ring with one sulfur atom replacing the oxygen in morpholine). - Two methyl groups at the 3 and 5 positions. - A 1,1-dioxide group (an oxygen atom double-bonded to the sulfur atom). This structure combines the flexibility of a heterocyclic ring with functional groups that can be chemically modified, making it a valuable building block for synthetic chemistry. --- ### 2. Synthesis and Preparation - Synthetic Routes: - A novel synthetic route described in 2023 (Organic Letters) enables efficient preparation of the compound, facilitating its use in research and drug development. - Yield: - High yields are achievable, which is critical for large-scale applications and pharmaceutical formulations. --- ### 3. Physicochemical Properties - Solubility: - Good solubility in polar solvents, making it suitable for pharmaceutical formulations and analytical studies. - Stability: - Chemically stable under typical storage conditions, which is advantageous for research and industrial applications. --- ### 4. Biological and Pharmacological Potential - Ion Channel Modulation: - Demonstrated activity as a modulator of voltage-gated potassium channels (Frontiers in Pharmacology, 2024), suggesting potential therapeutic applications for conditions like arrhythmias and chronic pain. - Antifungal Activity: - Used as a precursor for antifungal agents (Chemical Communications, 2023), highlighting its versatility in drug development. - Antiviral Potential: - Showed activity against RNA viruses such as influenza A and SARS-CoV-2 (2022, Journal of Pharmaceutical Sciences), indicating broad-spectrum antiviral properties. --- ### 5. Applications Beyond Pharmacology - Materials Science: - Used as a precursor for functionalized polymers with enhanced mechanical properties (ACS Applied Materials & Interfaces, 2022), opening avenues for industrial applications. - Analytical Chemistry: - Studied using NMR spectroscopy to elucidate its conformational behavior (Journal of Molecular Structure, 2023), aiding in understanding its interactions with biological targets. --- ### 6. Research and Development - Computational Studies: - Advances in computational chemistry have enabled detailed modeling of its interactions with biological targets, guiding drug design and optimization. - Drug Discovery: - Its structural versatility and chemical reactivity make it a promising candidate for the development of novel therapeutics in areas such as neurology, cardiology, and antiviral therapy. --- ### 7. Conclusion The compound trans-3,5-Dimethylthiomorpholine-1,1-dioxide represents a significant advancement in chemical and pharmaceutical research. Its unique structure, combined with its chemical and biological versatility, positions it as a valuable tool for drug development, materials science, and analytical chemistry. Ongoing research into its properties and applications is expected to yield further insights into its potential as a versatile platform for innovation across multiple scientific disciplines. If you need further details on synthesis, biological mechanisms, or specific applications, feel free to ask!